4-Thioxo-1,4-dihydropyrimidine-5-carboxamide
Description
4-Thioxo-1,4-dihydropyrimidine-5-carboxamide is a type of pyrimido[4,5-d]pyrimidine . Pyrimidopyrimidines are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction .
Synthesis Analysis
The synthesis of this compound can be achieved via a one-pot reaction protocol. This involves the Biginelli-type cyclo-condensation reaction of aryl aldehydes, thiourea, and various acetoacetanilide derivatives in ethanol at 100 °C . Taurine is used as a green and reusable bio-organic catalyst in this process .Molecular Structure Analysis
The molecular structure of this compound includes an asymmetric center, one new C–C bond, and two new C–N bonds in the final product . The N–C=N carbon atom resonates with a doublet signal in the region of 121.33–127.28 ppm with a characteristic spin-spin coupling constant 3JCP of 23.7–28.8 Hz .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the Biginelli-type cyclo-condensation reaction of aryl aldehydes, thiourea, and various acetoacetanilide derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 238–239°C . The 1H NMR spectrum (DMSO-d6) and 13C NMR spectrum (DMSO-d6) provide further insights into its chemical properties .Future Directions
The future directions for the research on 4-Thioxo-1,4-dihydropyrimidine-5-carboxamide could involve further exploration of its biological activities and potential applications in the medical and pharmaceutical fields . Additionally, the development of more sustainable and efficient synthesis methods could also be a focus .
Properties
IUPAC Name |
6-sulfanylidene-1H-pyrimidine-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3OS/c6-4(9)3-1-7-2-8-5(3)10/h1-2H,(H2,6,9)(H,7,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMXHSBWPOQLBNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=S)NC=N1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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![5-Methyl-1,4-dihydroimidazo[4,5-b]pyridin-7-one](/img/structure/B33709.png)
